Cas no 117559-61-2 (1-Undecanethiol, 11-chloro-)

• Product Name: 1-Undecanethiol, 11-chloro-
• CAS No: 117559-61-2
• MF: C₁₁H₂₃ClS
• MW: 222.818321466446
• CID: 1206926
• Update Time: 2024-08-02

1-Undecanethiol, 11-chloro- Chemical and Physical Properties

Names and Identifiers

• 1-Undecanethiol, 11-chloro-

• Inchi： 1S/C11H23ClS/c12-10-8-6-4-2-1-3-5-7-9-11-13/h13H,1-11H2
• InChI Key： ISKHZZCKENOFBP-UHFFFAOYSA-N
• SMILES： C(S)CCCCCCCCCCCl

Computed Properties

• Exact Mass: 222.12109

Experimental Properties

• Density: 0.945±0.06 g/cm3(Predicted)
• Boiling Point: 300.1±15.0 °C(Predicted)
• PSA: 0
• pka: 10.49±0.10(Predicted)